Cas no 620-83-7 (1-Benzyl-4-methylbenzene)

• Product Name: 1-Benzyl-4-methylbenzene
• CAS No: 620-83-7
• MF: C₁₄H₁₄
• MW: 182.260963916779
• MDL: MFCD00048102
• CID: 504232
• Update Time: 2026-04-29

1-Benzyl-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-methyl-4-(phenylmethyl)-
• 4-Methyldiphenylmethane
• 1-benzyl-4-methylbenzene
• 1-Benzyl-4-methylbenzene

• MDL： MFCD00048102
• Inchi： InChI=1S/C14H14/c1-12-7-9-14(10-8-12)11-13-5-3-2-4-6-13/h2-10H,11H2,1H3
• InChI Key： SIYISNUJKMAQBV-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)CC2=CC=CC=C2

Computed Properties

• Exact Mass: 182.11000
• Monoisotopic Mass: 182.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 0,97 g/cm3
• Melting Point: 4.61°C
• Boiling Point: 277.85°C
• Flash Point: 120.6°C
• Refractive Index: 1.5670
• PSA: 0.00000
• LogP: 3.58580

1-Benzyl-4-methylbenzene Security Information

• Safety Instruction： S24/25

Additional information on 1-Benzyl-4-methylbenzene

1-Benzyl-4-methylbenzene: A Comprehensive Overview

1-Benzyl-4-methylbenzene (CAS No. 620-83-7) is a versatile aromatic compound that has garnered significant attention in both academic and industrial research. This compound, also referred to as para-methylbenzylbenzene, is characterized by its unique molecular structure, which consists of a benzene ring substituted with a methyl group at the para position and a benzyl group at the ortho position. Its chemical formula, C₁₃H₁₄, highlights its hydrocarbon nature, making it a valuable component in various chemical reactions and applications.

The synthesis of 1-benzyl-4-methylbenzene has been extensively studied, with researchers exploring efficient methods to produce this compound on an industrial scale. One of the most common approaches involves the Friedel-Crafts alkylation reaction, where a benzyl chloride reacts with toluene in the presence of a Lewis acid catalyst such as aluminum chloride. Recent advancements in catalytic systems have significantly improved the yield and selectivity of this reaction, making it more economically viable for large-scale production.

In terms of physical properties, 1-benzyl-4-methylbenzene exhibits a melting point of approximately -50°C and a boiling point around 250°C. These thermodynamic characteristics make it suitable for use in high-temperature applications, such as in the formulation of heat-resistant polymers and adhesives. Additionally, its high stability under thermal and oxidative conditions has positioned it as a key intermediate in the synthesis of complex organic molecules.

The application of 1-benzyl-4-methylbenzene spans across multiple industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of various bioactive compounds, including anti-inflammatory agents and anticancer drugs. For instance, recent studies have demonstrated its potential in the development of novel kinase inhibitors, which are crucial for targeted cancer therapy.

In the field of materials science, 1-benzyl-4-methylbenzene has been utilized as a precursor for the synthesis of advanced materials such as graphene oxide composites and conductive polymers. These materials exhibit enhanced electrical conductivity and mechanical strength, making them ideal for use in electronic devices and energy storage systems.

Moreover, 1-benzyl-4-methylbenzene plays a pivotal role in the fragrance industry, where it is employed as a precursor for the production of aromatic compounds with floral and woody notes. Its ability to undergo various functionalization reactions allows for the creation of diverse scent profiles, catering to the ever-evolving demands of consumer markets.

Recent research has also explored the environmental impact of 1-benzyl-4-methylbenzene and its derivatives. Studies have shown that this compound exhibits biodegradability under specific environmental conditions, reducing its ecological footprint when properly managed. This finding is particularly relevant for industries seeking sustainable alternatives to traditional chemical processes.

In conclusion, 1-benzyl-4-methylbenzene (CAS No. 620-83-7) is a multifaceted compound with applications ranging from pharmaceuticals to materials science and fragrance production. Its unique chemical properties and versatile reactivity continue to drive innovation across various sectors. As research progresses, new opportunities for leveraging this compound's potential are expected to emerge, further solidifying its importance in modern chemistry.